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Compound Name: DDO-8958

Cat. No.: B15570812

For Researchers, Scientists, and Drug Development Professionals

Introduction

DDO-8958 is a novel investigational compound. Accurate and precise quantification of DDO-
8958 in biological matrices is critical for pharmacokinetic (PK), pharmacodynamic (PD), and
toxicology studies during drug development. This document provides detailed application notes
and protocols for the quantification of DDO-8958 using a validated liquid chromatography-
tandem mass spectrometry (LC-MS/MS) method. The methodologies described herein are
based on established analytical principles for similar small molecule inhibitors.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the analytical method
validation.

Table 1: Calibration Curve and Linearity
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Parameter

Value

Calibration Range

0.04 - 25 ng/mL

-80°C)

Number of Standards 11
Correlation Coefficient (r2) >0.99
Linearity Linear
Table 2: Precision and Accuracy
Quality . Intra-day Intra-day Inter-day Inter-day
Concentrati o o
Control Precision Accuracy Precision Accuracy
on (ng/mL)
Sample (%CV) (%) (%CV) (%)
Lower Limit
of
o 0.04 <52 98.9 - 106.8 <72 98.9 - 106.8
Quantification
(LLOQ)
Low (LQC) 0.1 <5.1 98.9 - 106.8 <72 98.9 - 106.8
Medium
25 <51 98.9 - 106.8 <7.2 98.9 - 106.8
(MQC)
High (HQC) 15 <51 98.9 - 106.8 <7.2 98.9 - 106.8
Table 3: Stability of DDO-8958 in Human Plasma
Storage Condition Duration Stability
Room Temperature 24 hours Stable
-80 °C 2 years Stable
Freeze/Thaw Cycles (RT to
3 cycles Stable
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Experimental Protocols

Quantification of DDO-8958 in Human Plasma by LC-
MS/MS

This protocol describes a selective and highly sensitive high-performance liquid
chromatography-electrospray ionization-tandem mass spectrometry (HPLC-ESI-MS/MS) assay
for the quantification of DDO-8958 in human plasma.[1]

a. Materials and Reagents
o DDO-8958 reference standard

« Internal Standard (IS) solution (e.g., a structurally similar and stable isotopically labeled
compound)

e Human plasma (with appropriate anticoagulant)

e Methanol (HPLC grade)

e Ammonium formate

e Formic acid

o Water (HPLC grade)

b. Instrumentation

¢ High-Performance Liquid Chromatography (HPLC) system
o Tandem mass spectrometer with an electrospray ionization (ESI) source
c. Sample Preparation

e Thaw plasma samples at room temperature.

e To a 50 L aliquot of plasma, add the internal standard.

e Add extraction solution (Methanol:20mM Ammonium Formate, pH 3.0, 80:20 v/v).
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Vortex mix the samples.
Centrifuge to precipitate proteins.

Transfer the supernatant to a clean tube for LC-MS/MS analysis.

. Chromatographic Conditions

Analytical Column: Waters, YMC-Pack™, ODS-AQ™ S-3 or equivalent
Mobile Phase A: 10mM Ammonium Formate in water, pH 3.0 with formic acid
Mobile Phase B: 100% Methanol

Gradient: Optimized for separation of DDO-8958 and the internal standard.
Flow Rate: As per column specifications.

Injection Volume: 10 pL

. Mass Spectrometric Conditions

lonization Mode: Electrospray lonization (ESI), Positive
Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

o DDO-8958: Optimize precursor and product ions.

o Internal Standard: Optimize precursor and product ions.

Source Parameters: Optimize gas flows, temperature, and voltages for maximum signal
intensity.

Data Analysis

Integrate the peak areas for DDO-8958 and the internal standard.
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o Calculate the peak area ratio (DDO-8958/IS).

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

¢ Determine the concentration of DDO-8958 in the unknown samples from the calibration
curve using a weighted linear regression.

Visualizations
Signaling Pathway of a BCL-2 Family Inhibitor
(Analogous to DDO-8958's Potential Mechanism)

The following diagram illustrates the mechanism of action for a pan-Bcl-2 family inhibitor, a
potential class for DDO-8958. These inhibitors promote apoptosis (programmed cell death) by
blocking the anti-apoptotic BCL-2 family proteins.

Mitochondrial Outer Membrane

Inhibits Anti-apoptotic BCL-2 Inhibits Promotes release Initiates

Proteins (e.g., BCL-2, BCL-xL)

Pro-apoptotic Effector
Proteins (BAX, BAK)

Click to download full resolution via product page
Caption: DD0O-8958 inhibits BCL-2, leading to apoptosis.

Experimental Workflow for DDO-8958 Quantification

This diagram outlines the key steps in the analytical workflow for quantifying DDO-8958 in
plasma samples.
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Caption: Workflow for DDO-8958 quantification in plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15570812#analytical-methods-for-ddo-8958-
guantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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